4-cyano-N-(2-(diethylamino)ethyl)-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 4-cyano-N-[2-(diethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C21H21FN4OS.ClH/c1-3-25(4-2)11-12-26(20(27)16-7-5-15(14-23)6-8-16)21-24-18-10-9-17(22)13-19(18)28-21;/h5-10,13H,3-4,11-12H2,1-2H3;1H
• InChI Key: GQMPKZSSAHIRDQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)F)C(=O)C3=CC=C(C=C3)C#N.Cl
• Molecular Formula: C21H22ClFN4OS
• Molecular Weight: 432.9 g/mol
• CAS No.: 1216953-55-7

Description

4-cyano-N-(2-(diethylamino)ethyl)-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H22ClFN4OS and its molecular weight is 432.94. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Sensors for Metal Ions

Compounds with structural features similar to the query compound have been investigated for their potential as fluorescent sensors for metal ions. For example, benzimidazole and benzothiazole conjugates have been designed and synthesized to detect Al3+ and Zn2+ ions. These compounds exhibit large Stokes shifts and good sensitivity and selectivity towards these metal ions, suggesting potential applications in environmental monitoring and biological imaging (G. Suman et al., 2019).

Antimicrobial Agents

Fluorine-containing compounds related to the query have been explored for their antibacterial properties. A study synthesized novel fluorine-containing thiadiazolotriazinones and evaluated them as potential antibacterial agents. The presence of fluorine and other pharmacophores in the molecule's structure was crucial for its biological activity, pointing towards the relevance of such compounds in drug development (B. S. Holla et al., 2003).

Synthesis and Photophysical Properties

Research has also focused on the synthesis and study of photophysical properties of compounds containing benzothiazole units. For instance, novel compounds with benzimidazole, benzoxazole, and benzothiazole derivatives were synthesized and screened for their antimicrobial activity. These studies not only provided insights into the compounds' antimicrobial efficacy but also explored their photophysical and thermal properties, indicating potential applications in materials science and medicinal chemistry (Vikas Padalkar et al., 2014).

Mycobacterium tuberculosis GyrB Inhibitors

Thiazole-aminopiperidine hybrid analogues have been designed and synthesized as novel inhibitors of Mycobacterium tuberculosis GyrB. The compounds demonstrated in vitro activity against Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, showcasing the potential of such molecules in addressing tuberculosis (V. U. Jeankumar et al., 2013).